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Compound of Interest

Compound Name: Eprinomectin (Standard)

Cat. No.: B8068675

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo administration

of eprinomectin, a broad-spectrum endectocide of the macrocyclic lactone class. These

guidelines are intended to support researchers in designing and executing robust preclinical

and veterinary studies.

Mechanism of Action
Eprinomectin exerts its antiparasitic effect by targeting glutamate-gated chloride ion channels

(GluCls) present in the nerve and muscle cells of invertebrates.[1] Binding of eprinomectin to

these channels leads to an increased permeability of the cell membrane to chloride ions. This

influx of chloride ions results in hyperpolarization of the nerve or muscle cell, leading to

paralysis and ultimately the death of the parasite.[1] Mammals are largely unaffected due to the

absence of glutamate-gated chloride channels and the low affinity of eprinomectin for other

mammalian ligand-gated chloride channels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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